Cas no 1806729-34-9 (5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806729-34-9
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4833472
• Update Time: 2025-10-19

5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-8(11)3-2-15-4(1-5(16)17)7(6(3)18)19-9(12,13)14/h2,8H,1H2,(H,15,18)(H,16,17)
• InChI Key： DUMZWRWBCUALSE-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CC(=O)O)=C(C1=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806729-34-9)

The compound 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806729-34-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring difluoromethyl and trifluoromethoxy substituents, enhances its bioactivity and metabolic stability. Researchers and industries are increasingly interested in this molecule due to its versatility in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid has surged, driven by their ability to improve pharmacokinetic properties. The incorporation of fluorine atoms, such as in the difluoromethyl group, often leads to enhanced lipophilicity and membrane permeability, making this compound a valuable candidate for targeting enzymes or receptors in therapeutic development. Its hydroxy and acetic acid functionalities further contribute to its reactivity and solubility profile.

The agrochemical sector has also shown growing interest in CAS No. 1806729-34-9, particularly for designing next-generation herbicides and fungicides. The trifluoromethoxy moiety is known to confer resistance to degradation, extending the compound's efficacy in field applications. This aligns with the global trend toward sustainable agriculture, where farmers and manufacturers seek solutions that minimize environmental impact while maximizing yield.

From a synthetic chemistry perspective, the preparation of 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid involves multi-step processes, including fluorination and pyridine ring functionalization. Advanced techniques like flow chemistry and catalysis are often employed to optimize yields and reduce waste, addressing the industry's push for greener methodologies. These innovations are frequently discussed in forums and publications, highlighting the compound's relevance in modern synthetic strategies.

Analytical characterization of CAS No. 1806729-34-9 typically employs HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. Such rigorous quality control is critical for regulatory compliance, especially in pharmaceuticals, where impurities can significantly impact safety and efficacy. This attention to detail resonates with professionals seeking reliable data for their research or production workflows.

Beyond its technical attributes, the compound's nomenclature—5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid—often sparks curiosity among chemists and students. Understanding its IUPAC naming conventions provides insights into its molecular architecture, a topic frequently explored in educational content and online queries. Breaking down the name reveals the pyridine core, acetic acid side chain, and strategically placed fluorine groups, each contributing to its functionality.

In summary, 5-(Difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806729-34-9) represents a compelling case study in fluorinated chemistry. Its dual applicability in life sciences and agriculture, coupled with synthetic challenges and analytical rigor, makes it a subject of ongoing exploration. As industries prioritize innovation and sustainability, this compound is poised to remain at the forefront of scientific and commercial discussions.